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Compound of Interest

Compound Name: Benzene-1,3-disulfonamide

Cat. No.: B1229733 Get Quote

An In-depth Technical Guide on the Core Chemical Properties and Structure of Benzene-1,3-
disulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

structure of Benzene-1,3-disulfonamide. The information is curated for researchers,

scientists, and professionals involved in drug development and other scientific endeavors

where this compound may be of interest.

Chemical Properties
Benzene-1,3-disulfonamide, with the CAS number 3701-01-7, is a white to light-colored

crystalline solid.[1] It is an organic compound characterized by a benzene ring substituted with

two sulfonamide groups at the 1 and 3 positions.[1] The presence of these functional groups

imparts specific chemical and physical properties to the molecule, making it a subject of

interest in medicinal chemistry and organic synthesis.

Quantitative Data Summary
The key physicochemical properties of Benzene-1,3-disulfonamide are summarized in the

table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₆H₈N₂O₄S₂

Molecular Weight 236.27 g/mol

CAS Number 3701-01-7

Melting Point 233.0 to 237.0 °C

Boiling Point (at 760 mmHg) 535.3 °C

Density 1.603 g/cm³

pKa (Predicted) 9.34 ± 0.60

XLogP3 -0.6

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count
6

Rotatable Bond Count 2

Exact Mass 235.99254909

Canonical SMILES
C1=CC(=CC(=C1)S(=O)

(=O)N)S(=O)(=O)N

Chemical Structure
The structure of Benzene-1,3-disulfonamide consists of a central benzene ring with two

sulfonamide (-SO₂NH₂) groups attached at the meta positions (1 and 3). This arrangement

influences the molecule's polarity, reactivity, and potential for intermolecular interactions. While

specific crystallographic data detailing bond lengths and angles for Benzene-1,3-
disulfonamide is not readily available in the public domain, the fundamental structure is well-

established.

Caption: Chemical structure of Benzene-1,3-disulfonamide.

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of Benzene-1,3-disulfonamide
are not widely published. However, based on standard organic chemistry methodologies for the

synthesis of sulfonamides, a plausible synthetic route can be outlined.

Synthesis of Benzene-1,3-disulfonamide
The synthesis of Benzene-1,3-disulfonamide can be achieved via a two-step process starting

from benzene. The first step involves the formation of the key intermediate, benzene-1,3-

disulfonyl chloride, followed by amination.

Step 1: Synthesis of Benzene-1,3-disulfonyl chloride

Materials: Benzene, Chlorosulfonic acid.

Procedure: Benzene is treated with an excess of chlorosulfonic acid. The reaction mixture is

heated to facilitate the disulfonation of the aromatic ring. Careful control of the reaction

temperature and stoichiometry is crucial to favor the formation of the 1,3-disubstituted

product. Upon completion, the reaction mixture is poured onto ice, and the resulting

precipitate of benzene-1,3-disulfonyl chloride is collected by filtration, washed with cold

water, and dried.

Step 2: Amination of Benzene-1,3-disulfonyl chloride

Materials: Benzene-1,3-disulfonyl chloride, Aqueous ammonia.

Procedure: Benzene-1,3-disulfonyl chloride is slowly added to a stirred, cooled solution of

concentrated aqueous ammonia.[1] The reaction is typically exothermic and should be

maintained at a low temperature to minimize side reactions. The sulfonamide groups are

formed through the nucleophilic attack of ammonia on the sulfonyl chloride moieties. The

resulting Benzene-1,3-disulfonamide precipitates from the solution and can be isolated by

filtration, followed by washing with water to remove any remaining salts, and then dried.

Recrystallization from a suitable solvent can be performed for further purification.
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General Synthesis Workflow for Benzene-1,3-disulfonamide

Benzene Chlorosulfonation
(excess Chlorosulfonic Acid) Benzene-1,3-disulfonyl chloride Amination

(Aqueous Ammonia) Benzene-1,3-disulfonamide

Proposed Mechanism of Action for Substituted Benzene Disulfonamides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.chemicalbook.com/SpectrumEN_98-10-2_1HNMR.htm
https://www.benchchem.com/product/b1229733#benzene-1-3-disulfonamide-chemical-properties-and-structure
https://www.benchchem.com/product/b1229733#benzene-1-3-disulfonamide-chemical-properties-and-structure
https://www.benchchem.com/product/b1229733#benzene-1-3-disulfonamide-chemical-properties-and-structure
https://www.benchchem.com/product/b1229733#benzene-1-3-disulfonamide-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1229733?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

